N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide

• IUPAC Name: N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide
• InChI: InChI=1S/C16H13FN2O/c1-19(11-13-7-5-12(10-18)6-8-13)16(20)14-3-2-4-15(17)9-14/h2-9H,11H2,1H3
• InChI Key: WTVTXYFMOWRSJA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)C#N)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol

Description

N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide, also known as ABT-594, is a chemical compound that has been extensively studied for its potential use in the treatment of chronic pain. ABT-594 is a potent agonist of the alpha-4 beta-2 nicotinic acetylcholine receptor, which is involved in the modulation of pain perception.

Mechanism of Action

N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide acts as an agonist of the alpha-4 beta-2 nicotinic acetylcholine receptor, which is involved in the modulation of pain perception. Activation of this receptor leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of pain.
Biochemical and Physiological Effects:
N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its analgesic properties, N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide has been shown to have anti-inflammatory effects, as well as effects on learning and memory. N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide has also been shown to have a lower risk of addiction and abuse compared to other pain medications such as opioids.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide in lab experiments is its potency and selectivity for the alpha-4 beta-2 nicotinic acetylcholine receptor. This allows for more precise targeting of this receptor and reduces the risk of off-target effects. However, one limitation of using N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the body.

Future Directions

There are a number of future directions for research on N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide. One area of interest is the potential use of N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide in the treatment of other conditions such as anxiety and depression. Another area of interest is the development of new formulations of N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide that can provide sustained release of the compound over a longer period of time. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide and its potential for use in clinical settings.

Synthesis Methods

N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide can be synthesized using a multi-step process that involves the reaction of 3-fluoro-N-methylbenzamide with 4-cyanobenzyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to a series of reactions, including reduction, acylation, and deprotection, to yield the final product.

Scientific Research Applications

N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide has been extensively studied for its potential use in the treatment of chronic pain. In preclinical studies, N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and chemotherapy-induced pain. N-[(4-cyanophenyl)methyl]-3-fluoro-N-methylbenzamide has also been shown to have a lower risk of addiction and abuse compared to other pain medications such as opioids.